3-chloro-1-(2,5-difluorobenzyl)pyrazin-2(1H)-one
Overview
Description
3-chloro-1-(2,5-difluorobenzyl)pyrazin-2(1H)-one is a useful research compound. Its molecular formula is C11H7ClF2N2O and its molecular weight is 256.63 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Derivatives of Novel Tricyclic and Tetracyclic Ring Systems : Compounds similar to "3-chloro-1-(2,5-difluorobenzyl)pyrazin-2(1H)-one" have been synthesized as derivatives of novel tricyclic and tetracyclic ring systems. For instance, derivatives of pyrazolo[4',3':5,6]pyrano[2,3-6]pyrazin-4(1H)-one were prepared, showcasing the synthetic versatility and potential for structural diversity within this class of compounds. These syntheses involved reactions of 2-pyrazolin-5-ones with chloro-substituted pyrazinecarbonyl chloride, indicating the relevance of chloro and fluorobenzyl substituents in accessing new heterocyclic frameworks (Eller et al., 2009).
Antibacterial Evaluation : Azetidinone derivatives of 3-methyl-1H-pyrazol-5(4H)-one, which share structural similarities with the target compound, were synthesized and evaluated for their antibacterial activities. This highlights the potential of chloro and fluorobenzyl-substituted pyrazinones in medicinal chemistry and drug design (Chopde, Meshram, & Pagadala, 2012).
Potential Applications
Heterocyclic Analogues and Medicinal Chemistry : The synthesis of heterocyclic analogues, such as those derived from reactions involving chloro-substituted compounds, underscores the significance of these entities in the development of novel therapeutic agents. The variations in substituents enable the exploration of biological activity and pharmacological potential, as seen in studies where antibacterial activities were assessed (Eller, Wimmer, Haring, & Holzer, 2006).
Electrochemical Properties and Sustainable Synthesis : Research into the electrochemical properties of fluorinated hydrazino-pyrazoles, which are structurally related to the compound , suggests applications in green chemistry and the development of environmentally friendly synthesis methods. This line of inquiry opens up new avenues for the synthesis and application of such compounds in various fields, including materials science and sustainable chemistry (Costea, Fafilek, & Kronberger, 2014).
Crystal Structures and Adsorption Properties : The study of crystal structures and CO₂ adsorption properties of coordination polymers incorporating pyrazine units offers insight into the potential of "this compound" derivatives in materials science, particularly in the development of new adsorbent materials and sensors (Takahashi et al., 2014).
Properties
IUPAC Name |
3-chloro-1-[(2,5-difluorophenyl)methyl]pyrazin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClF2N2O/c12-10-11(17)16(4-3-15-10)6-7-5-8(13)1-2-9(7)14/h1-5H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMNHZQJEFVQLFW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)CN2C=CN=C(C2=O)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClF2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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